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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of Antimony-125 (¹²⁵Sb), a

synthetic radioisotope. While the initial query concerned its natural abundance, it is crucial to

establish that ¹²⁵Sb does not occur naturally. This document elucidates its production, decay

characteristics, and the experimental protocols for its separation and quantification. The

potential applications and significance for scientific research are also discussed, with a focus

on providing actionable data and methodologies for professionals in the field.

Natural Abundance of Antimony Isotopes
Antimony (Sb) has two stable isotopes that are found in nature: ¹²¹Sb and ¹²³Sb. Antimony-125
is not a naturally occurring isotope; it is produced artificially.[1][2][3]

Table 1: Natural Abundance and Properties of Stable Antimony Isotopes

Isotope Atomic Mass (Da)
Natural Abundance
(%)

Nuclear Spin (I)

¹²¹Sb 120.9038212 57.21 5/2

¹²³Sb 122.9042160 42.79 7/2

Source: Isotopic compositions of the elements.
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Antimony-125: A Synthetic Radioisotope
Antimony-125 is a radioisotope of antimony that is produced through nuclear reactions. It is a

fission product, meaning it can be formed during the nuclear fission of heavy elements like

uranium.[3][4] However, for research and industrial applications, it is most commonly produced

by the neutron irradiation of Tin-124 in a nuclear reactor.[5][6]

Production of Antimony-125
The primary method for producing ¹²⁵Sb involves the neutron capture by Tin-124 (¹²⁴Sn), which

then undergoes beta decay. The nuclear reaction pathway is as follows:

¹²⁴Sn (n,γ) → ¹²⁵Sn → ¹²⁵Sb + β⁻

The intermediate isotope, ¹²⁵Sn, has a relatively short half-life of 9.6 days, decaying into ¹²⁵Sb.

[5]

Sn-124 Sn-125(n,γ) Sb-125β⁻ decay (t½ = 9.6 days)

Sb-125 Te-125

β⁻ decay (76.9%)

Te-125m

β⁻ decay (23.1%) Isomeric Transition (t½ = 57.4 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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